Cas no 1554231-44-5 (3-(2-Methoxy-4,5-dimethylphenyl)propanal)

• Product Name: 3-(2-Methoxy-4,5-dimethylphenyl)propanal
• CAS No: 1554231-44-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5779385
• PubChem ID: 83830140
• Update Time: 2025-05-24

3-(2-Methoxy-4,5-dimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-1834959
• 3-(2-methoxy-4,5-dimethylphenyl)propanal
• 1554231-44-5
• 3-(2-Methoxy-4,5-dimethylphenyl)propanal

• Inchi： 1S/C12H16O2/c1-9-7-11(5-4-6-13)12(14-3)8-10(9)2/h6-8H,4-5H2,1-3H3
• InChI Key： TYPTYGALUAPTFM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1CCC=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-Methoxy-4,5-dimethylphenyl)propanal

3-(2-Methoxy-4,5-Dimethylphenyl)Propanal: A Comprehensive Overview

3-(2-Methoxy-4,5-Dimethylphenyl)Propanal, identified by the CAS number 1554231-44-5, is a versatile organic compound with significant applications in various industries. This compound is a derivative of propanal, featuring a substituted phenyl group that imparts unique chemical properties. The structure of this compound consists of a propanal chain attached to a phenyl ring that is substituted with methoxy and dimethyl groups at specific positions, which not only enhances its stability but also contributes to its diverse functional properties.

The synthesis of 3-(2-Methoxy-4,5-Dimethylphenyl)Propanal involves several advanced chemical techniques, including Friedel-Crafts alkylation and oxidation reactions. Recent studies have highlighted the efficiency of these methods in producing high-purity samples, which are essential for its application in pharmaceuticals and agrochemicals. The compound's ability to undergo various functional group transformations makes it a valuable intermediate in organic synthesis.

In terms of physical properties, 3-(2-Methoxy-4,5-Dimethylphenyl)Propanal exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in reaction mixtures and extraction processes. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research indicating its resistance to degradation under mild reaction conditions.

The aromatic substitution pattern in the phenyl ring of this compound plays a crucial role in its reactivity and selectivity in various chemical reactions. The methoxy group at the 2-position acts as an electron-donating substituent, enhancing the nucleophilic aromatic substitution reactions. Meanwhile, the dimethyl groups at the 4 and 5 positions contribute to steric hindrance, which can influence the regioselectivity of reactions involving this compound.

3-(2-Methoxy-4,5-Dimethylphenyl)Propanal finds extensive applications in the fragrance industry due to its pleasant aroma profile. It is commonly used as a flavoring agent in food products and beverages, contributing to the overall sensory experience. Additionally, this compound serves as an intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing 3-(2-Methoxy-4,5-Dimethylphenyl)Propanal. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to reduce reaction times and minimize waste generation. These innovations not only enhance the eco-friendliness of production processes but also lower production costs.

The biological activity of this compound has been a focal point of recent studies. Investigations into its potential as an antimicrobial agent have revealed promising results, particularly against gram-positive bacteria. Furthermore, preliminary findings suggest that this compound may exhibit antioxidant properties, making it a candidate for use in cosmetic formulations aimed at skin protection.

In conclusion, 3-(2-Methoxy-4,5-Dimethylphenyl)Propanal, with its unique structural features and versatile applications, continues to be an area of active research across multiple disciplines. As advancements in synthetic methodologies and understanding of its biological properties unfold, this compound is poised to play an even more significant role in various industrial sectors.